Cas no 119768-44-4 (Boc-(R)-1-amino-2-propanol)

• Product Name: Boc-(R)-1-amino-2-propanol
• CAS No: 119768-44-4
• MF: C₈H₁₇NO₃
• MW: 175.2255
• MDL: MFCD04974338
• CID: 91492
• PubChem ID: 12094522
• Update Time: 2025-05-21

Boc-(R)-1-amino-2-propanol Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl (2-hydroxypropyl)carbamate
• (R)-1-(Boc-amino)-2-propanol
• Boc-(R)-1-amino-2-propanol
• N-BOC-(R)-1-AMINO-2-PROPANOL
• N-T-BOC-(R)-1-AMINO-2-PROPANOL
• tert-butyl [(2R)-2-hydroxypropyl]carbamate
• tert-butyl N-[(2R)-2-hydroxypropyl]carbamate
• 1-t-butoxycarbonylamino-2-propanol
• G-1210R
• N-Boc-1-amino-2-propanol
• N-tert-butoxycarbonyl-2-hydroxypropylamine
• N-Boc-(R)-isopropanolamine
• BOC-(R)-(-)-1-AMINO-2-PROPANOL
• N-Boc-(R)-2-hydroxypropanamine
• (R)-tert-Butyl 2-hydroxypropylcarbaMate
• tert-Butyl (R)-2-hydroxy-1-propylcarbamate
• (R)-1-(Boc-amino)-2-propanol, 98%
• YNJCFDAODGKHAV-ZCFIWIBFSA-N
• t-butyl (2R)-2-hydroxypropylcarbamate
• (R)-tert-butyl(2-hydroxypropyl)carbamate
• tert-butyl-[(2R)-2-hydroxypropyl]carbamate
• DTXSID90477444
• EN300-1709088
• ((R)-2-Hydroxy-propyl)-carbamic acid tert-butyl ester
• 119768-44-4
• XH1221
• tert-butyl (R)-(2-hydroxypropyl)carbamate
• MFCD04974338
• Carbamic acid, [(2R)-2-hydroxypropyl]-, 1,1-dimethylethyl ester
• tert-butyl[(2R)-2-hydroxypropyl]carbamate
• AS-42702
• SCHEMBL348464
• (R)-1-(Boc-amino)-2-propanol,98%
• AKOS016843562
• CS-0046738

• MDL： MFCD04974338
• Inchi： 1S/C8H17NO3/c1-6(10)5-9-7(11)12-8(2,3)4/h6,10H,5H2,1-4H3,(H,9,11)/t6-/m1/s1
• InChI Key： YNJCFDAODGKHAV-ZCFIWIBFSA-N
• SMILES： O(C(N([H])C([H])([H])[C@@]([H])(C([H])([H])[H])O[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 175.12100
• Monoisotopic Mass: 175.120843
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.025
• Boiling Point: 276.4℃ at 760 mmHg
• Flash Point: 121°C
• Refractive Index: 1.4460
• PSA: 58.56000
• LogP: 1.28280
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-(R)-1-amino-2-propanol

Professional Introduction to Boc-(R)-1-amino-2-propanol (CAS No. 119768-44-4)

Boc-(R)-1-amino-2-propanol, with the chemical abstracts service number (CAS No.) 119768-44-4, is a highly valuable intermediate in the field of pharmaceutical synthesis and chiral chemistry. This compound, featuring a protected amine group and a stereogenic center, has garnered significant attention due to its utility in the development of enantiomerically pure drugs and fine chemicals. The Boc (tert-butoxycarbonyl) protecting group ensures stability under various reaction conditions, making it an ideal candidate for multi-step synthetic pathways.

The significance of Boc-(R)-1-amino-2-propanol lies in its structural versatility and its role as a building block in the synthesis of complex molecules. The (R)-configuration at the stereogenic center imparts specific stereochemical properties, which are crucial for achieving high enantiomeric purity in pharmaceuticals. This compound is particularly relevant in the development of drugs targeting neurological disorders, where precise stereochemical control can significantly influence efficacy and safety profiles.

In recent years, advancements in asymmetric synthesis have highlighted the importance of chiral auxiliaries and ligands. Boc-(R)-1-amino-2-propanol serves as an excellent precursor for constructing enantiomerically enriched intermediates, which are essential for the production of active pharmaceutical ingredients (APIs). Its application in transition metal-catalyzed reactions further underscores its versatility, enabling the formation of diverse chemical bonds under mild conditions.

One of the most compelling aspects of Boc-(R)-1-amino-2-propanol is its role in peptide mimetics and peptidomimetic drug design. The protected amine group allows for selective modification while maintaining the integrity of the stereogenic center, facilitating the construction of intricate molecular frameworks. Recent studies have demonstrated its utility in the synthesis of protease inhibitors, which are critical in treating conditions such as cancer and infectious diseases.

The compound's stability under various reaction conditions makes it a preferred choice for industrial-scale synthesis. Its compatibility with a wide range of reagents and catalysts ensures that synthetic pathways can be tailored to meet specific industrial requirements. This flexibility has been leveraged in the development of novel drug candidates by major pharmaceutical companies, where efficiency and scalability are paramount.

Moreover, Boc-(R)-1-amino-2-propanol has found applications beyond traditional pharmaceuticals. Its use in agrochemicals, particularly in the synthesis of chiral auxiliaries for herbicides and pesticides, underscores its broad utility across multiple industries. The ability to produce enantiomerically pure compounds at scale has significant implications for crop protection and sustainable agriculture.

The latest research trends indicate that Boc-(R)-1-amino-2-propanol is being explored for its potential in biocatalysis and green chemistry initiatives. The development of enzymatic routes for synthesizing chiral intermediates has gained traction due to environmental concerns and regulatory pressures favoring sustainable practices. Studies have shown that this compound can be effectively used in biocatalytic cascades, reducing waste and energy consumption while maintaining high yields.

In conclusion, Boc-(R)-1-amino-2-propanol (CAS No. 119768-44-4) represents a cornerstone in modern synthetic chemistry. Its applications span across pharmaceuticals, agrochemicals, and emerging fields such as biocatalysis. The ongoing research into its synthetic potential and industrial applications continues to expand its utility, reinforcing its importance as a key intermediate in chemical manufacturing.